Cas no 14395-90-5 (5-tert-Butyl-1H-imidazole-2-thiol)

• Product Name: 5-tert-Butyl-1H-imidazole-2-thiol
• CAS No: 14395-90-5
• MF: C₇H₁₂N₂S
• MW: 156.248579978943
• CID: 120391
• PubChem ID: 4204542
• Update Time: 2025-04-18

5-tert-Butyl-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazole-2-thione,4-(1,1-dimethylethyl)-1,3-dihydro-
• 4-tert-butyl-1,3-dihydroimidazole-2-thione
• 4-TERT-BUTYL-1H-IMIDAZOLE-2-THIOL DISCONTINUED
• 14395-90-5
• 4-(tert-Butyl)-1H-imidazole-2-thiol
• 4-tert.butylimidazole-2-thiol
• EN300-341917
• AKOS017404973
• AT15473
• AKOS006279211
• RYVMCZAPKGDMCV-UHFFFAOYSA-N
• DTXSID60400820
• 2-mercapto-t-butylimidazole
• starbld0030861
• SCHEMBL9604215
• Z2724441981
• 4-TERT-BUTYL-1H-IMIDAZOLE-2-THIOL
• 5-tert-Butyl-1H-imidazole-2-thiol

• Inchi： 1S/C7H12N2S/c1-7(2,3)5-4-8-6(10)9-5/h4H,1-3H3,(H2,8,9,10)
• InChI Key： RYVMCZAPKGDMCV-UHFFFAOYSA-N
• SMILES： S=C1NC=C(C(C)(C)C)N1

Computed Properties

• Exact Mass: 156.07226
• Monoisotopic Mass: 156.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 208.8±23.0 °C at 760 mmHg
• Flash Point: 80.1±22.6 °C
• PSA: 24.06
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

5-tert-Butyl-1H-imidazole-2-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Imidazolines Imidazolethiones